Cas no 2228637-92-9 (2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal)

• Product Name: 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal
• CAS No: 2228637-92-9
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5825729
• PubChem ID: 165711164
• Update Time: 2025-06-14

2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal
• EN300-1756434
• 2228637-92-9

• Inchi： 1S/C8H11NOS/c1-6-7(11-5-9-6)8(2,3)4-10/h4-5H,1-3H3
• InChI Key： YJMKYXOQCHOLCW-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal

Comprehensive Analysis of 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal (CAS No. 2228637-92-9)

The compound 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal (CAS No. 2228637-92-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This aldehyde derivative, featuring a thiazole ring, is particularly notable for its role in fragrance formulation, pharmaceutical intermediates, and agrochemical research. Its molecular structure combines a propanal backbone with a 4-methyl-1,3-thiazole substituent, making it a versatile building block for synthetic chemistry.

In the fragrance industry, 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal is valued for its ability to impart fresh, green, and slightly woody notes. Perfumers and flavorists often explore its synergistic effects with other aroma chemicals to create complex olfactory profiles. Recent trends in "clean beauty" and sustainable fragrances have increased demand for novel compounds like this, as consumers seek unique and long-lasting scents without synthetic overload. The compound's CAS No. 2228637-92-9 serves as a critical identifier for regulatory compliance and safety assessments in cosmetic applications.

From a pharmaceutical perspective, the thiazole moiety in 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal is of particular interest. Thiazole-containing compounds frequently exhibit biological activity, leading researchers to investigate this molecule as a potential intermediate for drug development. Current studies focus on its utility in creating small-molecule inhibitors and modulators for various therapeutic targets. The rise of personalized medicine and targeted therapies has amplified the need for structurally diverse chemical building blocks like this compound.

The agrochemical sector also shows growing interest in 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal, especially with increasing global emphasis on crop protection and yield optimization. Its structural features suggest potential as a precursor for novel pesticides or plant growth regulators, aligning with the industry's shift toward more environmentally friendly solutions. Researchers are particularly intrigued by the possibility of modifying its propanal group to enhance bioactivity while maintaining favorable environmental profiles.

Synthetic accessibility is another advantage of 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal. Chemists appreciate its relatively straightforward preparation from commercially available starting materials, making it attractive for scale-up processes. Recent advancements in flow chemistry and continuous manufacturing have further improved its production efficiency, addressing the pharmaceutical industry's need for reliable and cost-effective intermediates.

Quality control and analytical characterization of 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its various applications, particularly in fragrance and pharmaceutical contexts where impurities can significantly affect performance or safety. Standardized analytical methods for this specific CAS No. 2228637-92-9 compound have been developed to ensure consistent quality across batches.

Environmental and toxicological profiles of 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal have been extensively studied to meet regulatory requirements. Current data suggest favorable biodegradability characteristics, making it appealing for industries moving toward greener chemistry practices. These findings align well with the growing consumer and regulatory focus on sustainable chemical solutions across multiple sectors.

Future research directions for 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal may explore its potential in material science applications. The combination of its thiazole ring and aldehyde functionality could lend itself to polymer chemistry or surface modification technologies. As industries continue to seek novel functional materials, this compound's versatility positions it as a promising candidate for innovative applications beyond its current uses.

Market availability and supply chain considerations for 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal have become increasingly important. With global disruptions in chemical supply chains, manufacturers are developing more robust production and distribution networks for specialty chemicals like this. The unique identifier CAS No. 2228637-92-9 plays a vital role in inventory management and regulatory tracking throughout these supply chains.

In conclusion, 2-methyl-2-(4-methyl-1,3-thiazol-5-yl)propanal represents a fascinating example of how targeted molecular design can yield compounds with diverse applications. Its presence in fragrance, pharmaceutical, and agrochemical research underscores the importance of versatile chemical building blocks in modern industry. As research continues to uncover new potential uses for this molecule, its significance in specialized chemical markets is likely to grow, supported by its favorable synthetic accessibility and functional properties.